6-Chloro-3-methyl-5-nitroquinoline
Cat. No. B8588398
M. Wt: 222.63 g/mol
InChI Key: DXBSRXOKDVSOJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[Cl:1][c:2]1[c:3]([N+:13]([O-:14])=[O:15])[c:4]2[cH:5][c:6]([CH3:12])[cH:7][n:8][c:9]2[cH:10][cH:11]1.[ClH:16].[Fe:19]>>[Cl:1][c:2]1[c:3]([NH2:13])[c:4]2[cH:5][c:6]([CH3:12])[cH:7][n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1cnc2ccc(Cl)c([N+](=O)[O-])c2c1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
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|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[Fe]
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Outcomes
Product
|
Name
|
|
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Type
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product
|
|
Smiles
|
Cc1cnc2ccc(Cl)c(N)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
